Cas no 72111-09-2 (3,5-Bis(Trifluoromethyl)Benzamidoxime)

• Product Name: 3,5-Bis(Trifluoromethyl)Benzamidoxime
• CAS No: 72111-09-2
• MF: C₉H₆F₆N₂O
• MW: 272.147162914276
• MDL: MFCD00068188
• CID: 562252
• PubChem ID: 24878639
• Update Time: 2025-04-19

3,5-Bis(Trifluoromethyl)Benzamidoxime Chemical and Physical Properties

Names and Identifiers

• N'-Hydroxy-3,5-bis(trifluoromethyl)benzimidamide
• 3,5-Bis(trifluoromethyl)benzamidoxime
• Benzenecarboximidamide, N-hydroxy-3,5-bis(trifluoromethyl)-
• N'-Hydroxy-3,5-bis(trifluoromethyl)benzenecarboximidamide
• HMS563O07
• PS-7272
• CCG-245634
• 1159171-31-9
• CS-0187588
• AKOS025310019
• CS-0370984
• DTXSID60992836
• AKOS015852772
• SCHEMBL15229092
• N-Hydroxy-3,5-bis(trifluoromethyl)benzene-1-carboximidamide
• A837425
• (Z)-N'-Hydroxy-3,5-bis(trifluoromethyl)benzimidamide
• (Z)-N'-hydroxy-3,5-bis(trifluoromethyl)benzene-1-carboximidamide
• 72111-09-2
• 3,5-Bis(Trifluoromethyl)Benzamidoxime

• MDL： MFCD00068188
• Inchi： 1S/C9H6F6N2O/c10-8(11,12)5-1-4(7(16)17-18)2-6(3-5)9(13,14)15/h1-3,18H,(H2,16,17)
• InChI Key： GGAPMNUHESBFNK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(/C(=N/O)/N)C=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Exact Mass: 272.03800
• Monoisotopic Mass: 272.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 52
• XLogP3: 2.8

Experimental Properties

• Color/Form: Solids
• Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 129-132 °C (lit.)
• Boiling Point: 240.4±50.0 ºC (760 Torr),
• Flash Point: 99.2±30.1 ºC,
• Refractive Index: 1.453
• Solubility: Almost insoluble (0.068 g/l) (25 º C),
• PSA: 58.61000
• LogP: 3.51900
• Solubility: Not determined

3,5-Bis(Trifluoromethyl)Benzamidoxime Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S22-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R20/21/22